Cas no 785-98-8 (1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol)

• Product Name: 1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol
• CAS No: 785-98-8
• MF: C₁₁H₁₀F₆O
• MW: 272.18692445755
• CID: 3161363
• PubChem ID: 58887302
• Update Time: 2025-04-21

1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,3,3-Hexafluoro-2-(4-ethylphenyl)propan-2-ol
• 785-98-8
• WWOZHSMWVHPEIQ-UHFFFAOYSA-N
• 2-(4-ethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• SCHEMBL130133

• Inchi： 1S/C11H10F6O/c1-2-7-3-5-8(6-4-7)9(18,10(12,13)14)11(15,16)17/h3-6,18H,2H2,1H3
• InChI Key： WWOZHSMWVHPEIQ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC(CC)=CC=1)O)(F)F

Computed Properties

• Exact Mass: 272.06358391Da
• Monoisotopic Mass: 272.06358391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives